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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for 2-Methyl-2-pentenal. The information is

intended for professionals in research and development.

Chemical Structure and Properties
2-Methyl-2-pentenal is an alpha,beta-unsaturated aldehyde.[1] Its chemical structure is

characterized by a pentene backbone with a methyl group at the second carbon and an

aldehyde functional group at the first carbon. The linear formula is C₂H₅CH=C(CH₃)CHO.

Structure:

The presence of a double bond between the second and third carbons gives rise to (E) and (Z)

stereoisomers. The (E)-isomer is typically the major component in commercially available

samples.

Quantitative Data Summary
The key chemical and physical properties of 2-Methyl-2-pentenal are summarized in the table

below for easy reference.
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Property Value Reference(s)

Molecular Formula C₆H₁₀O [2]

Molecular Weight 98.14 g/mol [2]

IUPAC Name 2-methylpent-2-enal [2]

CAS Number 623-36-9 [2]

Appearance
Clear colorless to pale yellow

liquid
[3][4]

Odor
Powerful, grassy-green,

slightly fruity, pungent
[3][4]

Density 0.86 g/mL at 25 °C [4][5]

Boiling Point 137-138 °C at 765 mmHg [4][5]

Melting Point -90 °C [4]

Flash Point 32 °C (89.6 °F) - closed cup [4][5]

Refractive Index n20/D 1.45 [5]

Synthesis of 2-Methyl-2-pentenal
The primary method for synthesizing 2-Methyl-2-pentenal is the self-aldol condensation of

propionaldehyde.[6] This reaction involves the dimerization of two propionaldehyde molecules,

followed by dehydration to yield the unsaturated aldehyde. Various catalysts can be employed

to facilitate this reaction, including nitrogenous organic bases, anion exchange resins, and solid

base catalysts like hydrotalcite.[6][7]

Experimental Protocol: Synthesis via Aldol
Condensation
This protocol is a generalized procedure based on common laboratory practices for aldol

condensation.

Materials:
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Propionaldehyde

Catalyst (e.g., piperidine, anion exchange resin, or activated hydrotalcite)

Organic acid (e.g., acetic acid or propionic acid, if using an amine catalyst)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Deionized water

Diethyl ether or other suitable extraction solvent

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, combine propionaldehyde with the chosen catalyst. If a nitrogenous base like

piperidine is used, it is often mixed with an organic acid.[7] For solid catalysts like

hydrotalcite, the catalyst is added to the reaction vessel.[6]

Reaction Conditions: The reaction is typically stirred at a controlled temperature, for

instance, between 10 °C and 30 °C.[7] The reaction time can vary from 0.5 to 6 hours,

depending on the catalyst and temperature.[7]

Work-up: After the reaction is complete, the mixture is washed with water to remove the

catalyst and any water-soluble byproducts.[7]

Extraction: The aqueous layer is extracted with a suitable organic solvent, such as diethyl

ether. The organic layers are then combined.

Drying and Solvent Removal: The combined organic extract is dried over an anhydrous

drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced

pressure using a rotary evaporator.

Purification: The crude 2-Methyl-2-pentenal is then purified by fractional distillation under

reduced pressure to obtain the final product.

Synthesis Workflow Diagram
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The following diagram illustrates the general workflow for the synthesis of 2-Methyl-2-
pentenal.

Synthesis Workflow for 2-Methyl-2-pentenal
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Click to download full resolution via product page

Caption: A flowchart of the synthesis and purification process for 2-Methyl-2-pentenal.

Biological Activity and Signaling Pathways
Currently, there is limited information available in scientific literature regarding the specific

involvement of 2-Methyl-2-pentenal in biological signaling pathways within drug development

contexts. The Human Metabolome Database indicates no known pathways for this compound.

[8] Its primary documented roles are as a naturally occurring volatile compound in various

plants, such as onions and chives, and as a flavoring agent in the food industry.[1] It is also

reported to have inhibitory effects on some plant pathogenic bacteria.[9]

Given the audience of drug development professionals, it is important to note that the current

body of research has not focused on its mechanism of action in mammalian systems.

Safety and Toxicology
2-Methyl-2-pentenal is classified as a flammable liquid and is toxic if inhaled.[3] It can cause

serious eye damage and may lead to an allergic skin reaction.[3] It is also considered harmful

to aquatic life with long-lasting effects.[10]

Safety and Toxicity Data
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Hazard Type GHS Classification Details Reference(s)

Physical Hazard
Flammable Liquid,

Category 3

H226: Flammable

liquid and vapor
[3][10]

Health Hazards
Acute Toxicity,

Inhalation, Cat. 3
H331: Toxic if inhaled [3][10]

Serious Eye Damage,

Category 1

H318: Causes serious

eye damage
[3][10]

Skin Sensitization,

Category 1

H317: May cause an

allergic skin reaction
[3][10]

Environmental Hazard
Aquatic Chronic,

Category 3

H412: Harmful to

aquatic life with long

lasting effects

[3][10]

LD/LC50 Data LC50 (Fish)
> 46 - < 100 mg/L (96

h, Leuciscus idus)
[10]

EC50 (Daphnia)
44 mg/L (48 h,

Daphnia magna)
[10]

EC50 (Algae)

65.4 mg/L (72 h,

Desmodesmus

subspicatus)

[10]

Handling Precautions: Due to its hazardous nature, 2-Methyl-2-pentenal should be handled in

a well-ventilated area, using appropriate personal protective equipment (PPE), including gloves

and eye/face protection.[10] Measures should be taken to prevent the buildup of electrostatic

charge, and it should be kept away from sources of ignition.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

